Cas no 2138269-22-2 ((7-fluoro-6-methyl-1,2-benzothiazol-3-yl)methanamine)

• Product Name: (7-fluoro-6-methyl-1,2-benzothiazol-3-yl)methanamine
• CAS No: 2138269-22-2
• MF: C₉H₉FN₂S
• MW: 196.244563817978
• CID: 6427955
• PubChem ID: 165472483
• Update Time: 2025-08-02

(7-fluoro-6-methyl-1,2-benzothiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (7-fluoro-6-methyl-1,2-benzothiazol-3-yl)methanamine
• 2138269-22-2
• EN300-1117789

• Inchi： 1S/C9H9FN2S/c1-5-2-3-6-7(4-11)12-13-9(6)8(5)10/h2-3H,4,11H2,1H3
• InChI Key： SLCJOGLLGJWBOB-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C)C=CC=2C(CN)=N1)F

Computed Properties

• Exact Mass: 196.04704763g/mol
• Monoisotopic Mass: 196.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Additional information on (7-fluoro-6-methyl-1,2-benzothiazol-3-yl)methanamine

The Compound CAS No 2138269-22-2: (7-fluoro-6-methyl-1,2-benzothiazol-3-yl)methanamine

The compound with CAS No 2138269-22-2, known as (7-fluoro-6-methyl-1,2-benzothiazol-3-yl)methanamine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications in drug design and materials science. The structure of this compound is characterized by a benzothiazole ring system substituted with a fluorine atom at position 7 and a methyl group at position 6, with a methanamine group attached at position 3. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of (7-fluoro-6-methyl-1,2-benzothiazol-3-yl)methanamine as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as protein kinases and enzymes involved in inflammatory pathways. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against Janus kinase 2 (JAK2), a critical player in immune response regulation. This finding underscores its potential utility in treating autoimmune diseases and inflammatory disorders.

In addition to its pharmacological applications, (7-fluoro-6-methyl-1,2-benzothiazol-3-yl)methanamine has also been investigated for its role in materials science. The benzothiazole core is known for its photochemical properties, making it an attractive candidate for applications in optoelectronics and light-emitting devices. Recent advancements in nanotechnology have further expanded its potential uses, particularly in the development of fluorescent sensors and bioimaging agents.

The synthesis of (7-fluoro-6-methyl-1,2-benzothiazol-3-yl)methanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to enhance yield and purity, ensuring scalability for potential industrial applications. A notable approach involves the use of palladium-catalyzed coupling reactions to assemble the benzothiazole framework, followed by selective functionalization to introduce the methanamine group.

From an environmental standpoint, there is growing interest in understanding the ecological impact of (7-fluoro-6-methyl-1,2-benzothiazol-3-yl)methanamine. Studies have shown that its degradation products exhibit low toxicity to aquatic organisms, suggesting that it may be environmentally benign under certain conditions. However, further research is required to fully assess its long-term ecological effects and ensure sustainable practices during its production and application.

In conclusion, (7-fluoro-6-methyl-1,2-benzothiazol-3-yil)methanamine represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activity make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.